![molecular formula C13H13NOS2 B4892891 N-[2-(methylthio)phenyl]-2-(2-thienyl)acetamide](/img/structure/B4892891.png)
N-[2-(methylthio)phenyl]-2-(2-thienyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(methylthio)phenyl]-2-(2-thienyl)acetamide, also known as MTAPA, is a chemical compound that has been widely studied for various scientific research applications. It is a thienylacetamide derivative that has been synthesized using different methods.
Mechanism of Action
The exact mechanism of action of N-[2-(methylthio)phenyl]-2-(2-thienyl)acetamide is not fully understood. However, it has been suggested that this compound exerts its anticancer activity by inducing apoptosis in cancer cells through the activation of caspases and the inhibition of NF-κB signaling pathway. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest at the G2/M phase. Additionally, this compound has been found to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of different enzymes, including histone deacetylases and cholinesterases. This compound has been found to have antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. Additionally, this compound has been shown to have hepatoprotective activity by reducing liver damage induced by different toxins.
Advantages and Limitations for Lab Experiments
N-[2-(methylthio)phenyl]-2-(2-thienyl)acetamide has several advantages for lab experiments. It is readily available and can be synthesized using different methods. It has been found to exhibit various biological activities, making it a promising compound for drug development. However, there are also some limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and there is limited information available on its toxicity and pharmacokinetics.
Future Directions
There are several future directions for the study of N-[2-(methylthio)phenyl]-2-(2-thienyl)acetamide. Further research is needed to fully understand its mechanism of action and to identify its molecular targets. Additionally, more studies are needed to evaluate its toxicity and pharmacokinetics. This compound has been found to exhibit various biological activities, making it a promising compound for drug development. Further research is needed to explore its potential as a therapeutic agent for different diseases, including cancer, fungal infections, and inflammation.
Conclusion:
In conclusion, this compound is a thienylacetamide derivative that has been widely studied for its various scientific research applications. It has been found to exhibit anticancer, antifungal, antimicrobial, and anti-inflammatory properties. This compound has been synthesized using different methods, and its mechanism of action is not fully understood. Further research is needed to fully explore its potential as a therapeutic agent for different diseases.
Synthesis Methods
N-[2-(methylthio)phenyl]-2-(2-thienyl)acetamide can be synthesized using different methods. One of the most commonly used methods is the reaction of 2-bromo-1-(methylthio)benzene with 2-thiopheneacetic acid in the presence of a base such as potassium carbonate. The reaction results in the formation of this compound as a white solid with a yield of around 70-80%. Other methods include the reaction of 2-(methylthio)aniline with 2-thiopheneacetyl chloride in the presence of a base or the reaction of 2-(methylthio)aniline with 2-thiopheneacetic acid in the presence of a dehydrating agent.
Scientific Research Applications
N-[2-(methylthio)phenyl]-2-(2-thienyl)acetamide has been widely studied for its various scientific research applications. It has been found to exhibit anticancer, antifungal, antimicrobial, and anti-inflammatory properties. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis in different cancer cell lines, including breast cancer, lung cancer, and leukemia. It has also been found to have antifungal activity against different fungal strains, including Candida albicans and Aspergillus fumigatus. This compound has been shown to have antimicrobial activity against different bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, this compound has been found to have anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
properties
IUPAC Name |
N-(2-methylsulfanylphenyl)-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NOS2/c1-16-12-7-3-2-6-11(12)14-13(15)9-10-5-4-8-17-10/h2-8H,9H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHNHRJLNPCJCNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC=C1NC(=O)CC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NOS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.